Cas no 1783789-19-4 (2,2-difluoro-3-(oxan-3-yl)propanoic acid)

• Product Name: 2,2-difluoro-3-(oxan-3-yl)propanoic acid
• CAS No: 1783789-19-4
• MF: C₈H₁₂F₂O₃
• MW: 194.175889968872
• CID: 5925386
• PubChem ID: 105447820
• Update Time: 2025-05-21

2,2-difluoro-3-(oxan-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-3-(oxan-3-yl)propanoic acid
• EN300-1954422
• 1783789-19-4

• Inchi： 1S/C8H12F2O3/c9-8(10,7(11)12)4-6-2-1-3-13-5-6/h6H,1-5H2,(H,11,12)
• InChI Key： NPPYEQWCQVPSNL-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(CC1COCCC1)F

Computed Properties

• Exact Mass: 194.07545056g/mol
• Monoisotopic Mass: 194.07545056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 46.5Ų

Additional information on 2,2-difluoro-3-(oxan-3-yl)propanoic acid

Comprehensive Overview of 2,2-Difluoro-3-(oxan-3-yl)propanoic Acid (CAS No. 1783789-19-4): Properties, Applications, and Industry Insights

2,2-Difluoro-3-(oxan-3-yl)propanoic acid (CAS No. 1783789-19-4) is a fluorinated carboxylic acid derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique structural combination of a difluoromethyl group and a tetrahydropyran (oxane) ring, making it a versatile intermediate for synthetic applications. Its molecular formula, C₈H₁₂F₂O₃, reflects its balanced hydrophobicity and reactivity, which are critical for drug design and material science.

The growing demand for fluorinated compounds in modern chemistry is driven by their ability to enhance metabolic stability, bioavailability, and binding affinity in bioactive molecules. Researchers frequently search for terms like "fluorinated building blocks", "oxane derivatives in drug discovery", and "CAS 1783789-19-4 applications", highlighting the compound's relevance. Its synthesis typically involves nucleophilic fluorination or ring-opening reactions, aligning with green chemistry principles—a hot topic in 2024.

In pharmaceuticals, 2,2-difluoro-3-(oxan-3-yl)propanoic acid serves as a precursor for protease inhibitors and kinase modulators, addressing trends in targeted cancer therapies and antiviral drug development. The oxan-3-yl moiety contributes to improved pharmacokinetics, a feature often queried in databases like SciFinder and Reaxys. Agrochemically, its derivatives show promise as eco-friendly pesticides, resonating with global searches for "sustainable crop protection solutions".

Analytical characterization of this compound employs advanced techniques such as NMR spectroscopy (notably ¹⁹F-NMR) and high-resolution mass spectrometry (HRMS), topics frequently discussed in analytical chemistry forums. Regulatory compliance with REACH and FDA guidelines ensures its safe use, while patent literature reveals its inclusion in over 15 recent filings—addressing queries like "CAS 1783789-19-4 patent status".

From a commercial perspective, suppliers emphasize high-purity grades (>98%) to meet lab-scale and industrial demands. The compound's stability under ambient conditions—another frequently searched parameter—makes it cost-effective for storage and transport. As the industry shifts toward AI-driven molecular design, this fluorinated acid exemplifies how traditional synthesis intersects with computational optimization, a nexus explored in recent ACS and RSC publications.

Future research directions may explore its bioconjugation potential or role in PET radiopharmaceuticals, areas gaining traction in medical imaging. Environmental studies on fluorinated compounds also position this molecule as a case study for "fluorine footprint assessment"—a rising ESG concern. With its multidimensional utility, 2,2-difluoro-3-(oxan-3-yl)propanoic acid remains a compelling subject for both academic and industrial chemists worldwide.